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Compound of Interest

Compound Name: 3-Bromo-5-methylpicolinonitrile

Cat. No.: B1344256

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
3-Bromo-5-methylpicolinonitrile (CAS No. 474824-78-7). The information compiled is based
on available safety data sheets for the compound and its isomers, as well as structurally related

chemicals. This guide is intended to supplement, not replace, institutional safety protocols and
professional judgment.

Chemical Identification and Physical Properties

3-Bromo-5-methylpicolinonitrile is a substituted pyridine derivative used as an intermediate
in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1]

[2] Its reactivity is largely dictated by the presence of the bromine atom, the nitrile group, and
the pyridine ring.[3]
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Property

Value

Source

Chemical Name

3-Bromo-5-methylpicolinonitrile

[2]

3-Bromo-5-methylpyridine-2-

Synonyms carbonitrile, 2-Cyano-3-bromo-  [4]
5-methylpyridine

CAS Number A74824-78-7 2]
Molecular Formula C7HsBrN2 [2]
Molecular Weight 197.03 g/mol [3]
Appearance White solid [2]
Boiling Point 321.0 £ 42.0 °C (Predicted) [4]
Density 1.61 + 0.1 g/cm? (Predicted) [4]
Solubility Data not available. Likely

soluble in organic solvents.

Storage Temperature

Room temperature, in an inert

atmosphere.

[5]

Hazard Identification and Classification

While a specific GHS classification for 3-Bromo-5-methylpicolinonitrile is not consistently

available, data from its isomer, 5-bromo-3-methylpicolinonitrile, and other related brominated

cyanopyridines provide a strong indication of its potential hazards. The compound should be

handled as a hazardous substance.

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.innospk.com/en/?news/grok-exploring-3-bromo-5-methylpicolinonitrile-properties-and-applications
https://wap.guidechem.com/dictionary/en/474824-78-7.html
https://www.innospk.com/en/?news/grok-exploring-3-bromo-5-methylpicolinonitrile-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-3-bromo-5-methylpicolinonitrile-properties-and-applications
https://www.benchchem.com/product/b1344256
https://www.innospk.com/en/?news/grok-exploring-3-bromo-5-methylpicolinonitrile-properties-and-applications
https://wap.guidechem.com/dictionary/en/474824-78-7.html
https://wap.guidechem.com/dictionary/en/474824-78-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82526847.htm
https://www.benchchem.com/product/b1344256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class

GHS Classification
(Inferred)

Hazard Statements
(Inferred)

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[6]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[6]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[6]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[6]
) o H319: Causes serious eye

Serious Eye Damage/Irritation Category 2

irritation.[6]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

irritation)

H335: May cause respiratory

irritation.[6]

Signal Word: Warning[6]

Precautionary Statements (selected):[6]

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P317: IF SWALLOWED: Get medical help.

e P302+P352: IF ON SKIN: Wash with plenty of water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

o P501: Dispose of contents/container to an approved waste disposal plant.
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Experimental Protocol: Safe Laboratory Handling

The following is a generalized protocol for handling 3-Bromo-5-methylpicolinonitrile in a
laboratory setting, for instance, during a cross-coupling reaction. This protocol should be
adapted to the specific requirements of the experiment and institutional safety guidelines.

Objective: To safely weigh and dispense 3-Bromo-5-methylpicolinonitrile for use in a
chemical reaction.

Materials:

¢ 3-Bromo-5-methylpicolinonitrile

e Analytical balance

e Spatula

» Weighing paper or boat

e Reaction vessel

o Appropriate solvent

o Personal Protective Equipment (see Section 6)
Procedure:

e Preparation:

Ensure the work area is clean and uncluttered.

[¢]

o

Verify that a certified chemical fume hood is operational.[7]

o

Don all required personal protective equipment (PPE).[7]

o

Have spill containment materials readily available.[7]

e Dispensing:
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o Perform all manipulations of the solid compound within the chemical fume hood to avoid
inhalation of dust particles.[7]

o Carefully open the container of 3-Bromo-5-methylpicolinonitrile.

o Using a clean spatula, transfer the desired amount of the solid onto a tared weighing
paper or boat on the analytical balance.

o Avoid generating dust during transfer.[6]

[¢]

Securely close the main container immediately after dispensing.

» Addition to Reaction Vessel:
o Carefully add the weighed 3-Bromo-5-methylpicolinonitrile to the reaction vessel.

o If necessary, use a small amount of the reaction solvent to rinse any residual solid from
the weighing paper/boat into the vessel.

o Cleanup:
o Dispose of the weighing paper/boat in a designated solid hazardous waste container.

o Clean the spatula and any contaminated surfaces with an appropriate solvent, collecting
the rinsate as hazardous waste.

o Wipe down the work area within the fume hood.
o Waste Disposal:

o All waste materials, including contaminated PPE, solvents, and reaction byproducts, must
be disposed of in accordance with institutional and local regulations for hazardous
chemical waste.[6]

Emergency Procedures

Immediate and appropriate action is crucial in the event of exposure or a spill.
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Exposure Route First Aid Measures Source

Remove person to fresh air
and keep comfortable for

Inhalation breathing. If experiencing [6]
respiratory symptoms, call a

poison center or doctor.

Take off immediately all
contaminated clothing. Wash
) with plenty of soap and water
Skin Contact ) [6]
for at least 15 minutes. Seek
medical attention if skin

irritation occurs.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact ) o [8]
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Rinse mouth. Do NOT induce
Ingestion vomiting. Call a poison center [8]

or doctor immediately.

Spill Response: In case of a spill, evacuate non-essential personnel from the area. Wearing
appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).[7]
Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[7]
Ventilate the area and clean the spill site once the material has been removed.

Fire-Fighting Measures
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Aspect

Recommendation

Source

Suitable Extinguishing Media

Use dry chemical, carbon
dioxide, alcohol-resistant foam,

or water spray.

[6]

Specific Hazards

Thermal decomposition can
produce hazardous gases,
including carbon oxides,
nitrogen oxides, and hydrogen

bromide.

[8]

Protective Equipment

Firefighters should wear self-
contained breathing apparatus
(SCBA) and full protective

gear.

[6]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 3-Bromo-5-methylpicolinonitrile.
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Protection Type Specification Source

Chemical safety goggles or a
Eye/Face Protection face shield where splashing is [1]

possible.

Chemical-resistant gloves
) ] (e.g., nitrile rubber) and a lab
Skin Protection 9]
coat. Ensure gloves are

inspected before use.

To be used in a chemical fume
hood. If a fume hood is not
available or ventilation is

) ) inadequate, a NIOSH-

Respiratory Protection ] ] [1]
approved respirator with an
appropriate cartridge for
organic vapors and

particulates should be used.

Storage and Handling Logic

Proper storage and a clear handling workflow are essential to minimize risks associated with 3-
Bromo-5-methylpicolinonitrile.
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Storage

Store in a cool, dry,
well-ventilated area

Retrieve for Use

Handling

Keep container tightly closed
and in an inert atmosphere

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate from strong
oxidizing agents and acids

l

Work in a certified
chemical fume hood

l

Weigh and dispense
carefully to avoid dust

l

Clean up spills and
work area promptly

Collect all waste in
labeled, sealed containers

Dispose of as hazardous
waste via approved channels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1344256?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/3-cyanopyridine-pid_Seven3580.html
https://www.innospk.com/en/?news/grok-exploring-3-bromo-5-methylpicolinonitrile-properties-and-applications
https://www.benchchem.com/product/b1344256
https://wap.guidechem.com/dictionary/en/474824-78-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82526847.htm
https://www.echemi.com/sds/5-bromo-3-methylpicolinonitrile-pd180727118597.html
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.fishersci.com/store/msds?partNumber=AAH2606609&productDescription=3-BRMO-5-FLROBENZONITRIL+9+10G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA000V7C.pdf
https://www.benchchem.com/product/b1344256#3-bromo-5-methylpicolinonitrile-safety-and-handling
https://www.benchchem.com/product/b1344256#3-bromo-5-methylpicolinonitrile-safety-and-handling
https://www.benchchem.com/product/b1344256#3-bromo-5-methylpicolinonitrile-safety-and-handling
https://www.benchchem.com/product/b1344256#3-bromo-5-methylpicolinonitrile-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1344256?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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